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Compound of Interest

Compound Name: TFLA

Cat. No.: B044063

Trifluoro-L-leucine (TFL) is a synthetic, fluorinated analog of the essential amino acid L-leucine.
The substitution of the three hydrogen atoms on the terminal methyl groups of the isobutyl side
chain with fluorine atoms imparts unique chemical and biological properties, making it a
valuable tool in various scientific disciplines, particularly in protein engineering, drug discovery,
and metabolic research. This guide provides a detailed examination of the structure, properties,
and applications of trifluoro-L-leucine.

Chemical Structure and Nomenclature

Trifluoro-L-leucine is systematically known as (2S)-2-amino-4-(trifluoromethyl)pentanoic acid.
Its chemical structure is characterized by a chiral center at the alpha-carbon, typical of L-amino
acids, and a trifluoromethyl group at the terminal end of its isobutyl side chain.

Key Structural Features:

o Asymmetric Center: The a-carbon (C2) is chiral, resulting in two sterecisomers: L-
trifluoroleucine and D-trifluoroleucine. The L-isomer is the biologically relevant form.

» Trifluoromethyl Group: The -CF3 group is a highly electronegative and lipophilic moiety that
significantly alters the electronic and steric properties of the molecule compared to its non-
fluorinated counterpart, L-leucine.

Physicochemical Properties
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The introduction of the trifluoromethyl group significantly influences the physicochemical
properties of L-leucine. These properties are crucial for its behavior in biological systems and
its applications in experimental research.

Property Value Reference
Molecular Formula C6H10F3NO2

Molecular Weight 185.14 g/mol

Appearance White to off-white powder

Melting Point 235 °C

[0]20/D -13.5+1.5°, ¢ = 1% in

Optical Rotation
H20

CAS Number 17755-23-4

(2S)-2-amino-4-

(trifluoromethyl)pentanoic acid

IUPAC Name

Synthesis and Characterization

The synthesis of trifluoro-L-leucine typically involves multi-step chemical reactions, starting
from commercially available precursors. A general synthetic approach is outlined below.

Start%ng Material Intermedlate Formatlon- Hydrolysis Resolgtlon of‘Enantlorners Purified Trifluoro-L-leucine
(e.g., Trifluoroacetone) (e.g., via Strecker synthesis) (e.g., enzymatic or chiral chromatography)

Leucine-auxotrophic i naediy Incorporation of TFL Purification of
X PUC | o supplemented with —»| Expression of target protein neorp . > . . 19F NMR analysis
expression host Trifluoro-L-leucine in place of Leucine fluorine-labeled protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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